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Compound of Interest

Compound Name: welforlide B

CAS No.: 84104-70-1

Cat. No.: B1199286

Get Quote

Note on Nomenclature: This guide addresses the structure elucidation of Wilforlide B

(C₃₀H₄₄O₃).[1] The term "Welforlide B" appears in some queries as a typographic variant of

this well-characterized triterpenoid isolated from Tripterygium wilfordii.[1]

Executive Summary & Compound Identity
Wilforlide B is a pentacyclic triterpenoid belonging to the oleanane class.[1] It is primarily

isolated from the root bark of the Thunder God Vine (Tripterygium wilfordii Hook.[1] f.), a plant

historically used in Traditional Chinese Medicine (TCM) for its anti-inflammatory and

immunosuppressive properties.[1]

From a structural perspective, Wilforlide B is characterized by a rigid olean-12-ene skeleton

oxidized at the C-3 and C-29 positions, forming a ketone and a

-lactone, respectively.[1] Its elucidation represents a classic case study in natural product
chemistry, requiring the integration of High-Resolution Mass Spectrometry (HR-MS) and 2D
Nuclear Magnetic Resonance (NMR) to resolve the stereochemical complexities of the E-ring
lactone.[1]
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Chemical Profile
Property Specification

IUPAC Name

3-oxo-22

-hydroxyolean-12-en-29-oic acid

-lactone

Molecular Formula C₃₀H₄₄O₃

Molecular Weight 452.67 g/mol

Scaffold Oleanane (Pentacyclic Triterpene)

Key Functional Groups
Ketone (C-3), Trisubstituted Olefin (C-12),

-Lactone (C-22/C-29)

Isolation Protocol
The isolation of Wilforlide B requires fractionation of the lipophilic components of T. wilfordii.[1]

The following protocol ensures high purity suitable for spectral analysis.

Step-by-Step Methodology
Extraction: Air-dried roots (10 kg) are pulverized and extracted with 95% Ethanol (EtOH)

under reflux (3 x 2h). The solvent is removed in vacuo to yield a crude residue.[1]

Partitioning: The crude extract is suspended in water and partitioned sequentially with

Petroleum Ether (PE), Ethyl Acetate (EtOAc), and n-Butanol.[1] Wilforlide B concentrates in

the EtOAc fraction.[1]

Silica Gel Chromatography: The EtOAc fraction is subjected to a silica gel column (200–300

mesh), eluting with a gradient of Cyclohexane:Acetone (from 100:0 to 50:50).[1]

Purification: Fractions containing the target (monitored by TLC, visualized with 10%

H₂SO₄/EtOH) are pooled. Final purification is achieved via recrystallization from MeOH or

semi-preparative HPLC (C18 column, MeOH:H₂O 85:15).[1]
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Figure 1: Isolation workflow for Wilforlide B from Tripterygium wilfordii roots.

Structural Elucidation (The Core)[1]
The structure is established through a deductive process, eliminating alternative isomers (e.g.,

ursane derivatives) and confirming the oxidation pattern.[1]

High-Resolution Mass Spectrometry (HR-MS)[1]
Observation: ESI-MS or EI-MS shows a molecular ion peak
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or

consistent with m/z 452.[1]

Inference: The formula C₃₀H₄₄O₃ indicates a hydrogen deficiency index (HDI) of 9.[1]

5 rings (oleanane skeleton) + 1 double bond + 2 carbonyls + 1 ring (lactone) = 9 degrees

of unsaturation.[1]

This confirms the pentacyclic nature plus an additional ring formed by lactonization.[1]

Infrared Spectroscopy (IR)
1705 cm⁻¹: Characteristic of a six-membered ring ketone (C-3).[1]

1760–1775 cm⁻¹: Characteristic of a

-lactone.[1] The high frequency rules out a

-lactone, confirming the 5-membered lactone ring involving C-29 and C-22.[1]

Nuclear Magnetic Resonance (NMR) Analysis
The 1D and 2D NMR data provide the connectivity map.[1]

A. The Oleanane Skeleton (¹H NMR)
The spectrum is dominated by methyl signals, a hallmark of triterpenes.[1]

Methyls: Seven singlets in the high-field region (

0.80 – 1.30 ppm).[1] This count distinguishes it from ursane types (which typically show
doublets for C-29/C-30).[1]

Olefin: A characteristic triplet-like signal at

5.30 ppm (H-12), confirming the

double bond.[1]

B. Functional Group Placement (¹³C NMR & HMBC)[1]
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Ketone (C-3): A signal at

~217 ppm.[1] HMBC correlations from gem-dimethyls (C-23/C-24) to this carbonyl confirm its
location at C-3.[1]

Lactone Carbonyl (C-29): A signal at

~180 ppm.[1]

Lactone Oxygenated Methine (C-22): A signal at

~78 ppm.[1] The proton H-22 appears as a doublet of doublets.

Connectivity: HMBC shows correlations from H-22 to C-29, establishing the lactone ring

closure between the carboxylic acid at C-29 and the hydroxyl at C-22.[1]

C. Stereochemistry (NOESY)
Determining the stereochemistry of the E-ring is the most critical step.[1]

C-22 Configuration: The coupling constants of H-22 (

Hz) and NOESY correlations between H-22 and H-18 (or H-28) indicate the

-orientation of the hydroxyl group (before lactonization), placing the lactone bridge in a
specific spatial arrangement.[1]

Junctions: Cross-peaks confirm the trans-fused A/B, B/C, and C/D rings typical of oleananes.

[1]

Summary of NMR Data
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Position δC (ppm)
δH (ppm, mult, J in
Hz)

Key HMBC (H→C)

3 217.2 -
H-1, H-2, Me-23, Me-

24

12 122.5 5.32 (t, 3.[1]5) H-18, H-9

13 144.1 -
H-11, H-12, H-18, Me-

27

22 78.5 4.45 (dd, 12.0, 4.[1]0) H-18, H-21

29 179.8 - H-19, H-22 (Weak)

Mechanistic Pathway & Logic Diagram
The following diagram illustrates the logical deduction pathway used to confirm the structure,

specifically focusing on distinguishing the lactone position.
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Figure 2: Logic flow for the structural assignment of Wilforlide B.
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Note: This primary paper describes the isolation and elucidation. While the title mentions
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C30 monomer described above.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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